Cas no 1220038-79-8 (Methyl 4-{2-(2-piperidinyl)ethoxy-methyl}benzoate hydrochloride)

• Product Name: Methyl 4-{2-(2-piperidinyl)ethoxy-methyl}benzoate hydrochloride
• CAS No: 1220038-79-8
• MF: C₁₆H₂₄ClNO₃
• MW: 313.819664001465
• CID: 4688557
• Update Time: 2025-06-20

Methyl 4-{2-(2-piperidinyl)ethoxy-methyl}benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• METHYL 4-{[2-(2-PIPERIDINYL)ETHOXY]-METHYL}BENZOATE HYDROCHLORIDE
• methyl 4-{[2-(piperidin-2-yl)ethoxy]methyl}benzoate hydrochloride
• Methyl 4-{2-(2-piperidinyl)ethoxy-methyl}benzoate hydrochloride

• Inchi： 1S/C16H23NO3.ClH/c1-19-16(18)14-7-5-13(6-8-14)12-20-11-9-15-4-2-3-10-17-15;/h5-8,15,17H,2-4,9-12H2,1H3;1H
• InChI Key： MQUISSHLPFBKTC-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC(C(=O)OC)=CC=1)CCC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 287
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-{2-(2-piperidinyl)ethoxy-methyl}benzoate hydrochloride

Methyl 4-{2-(2-piperidinyl)ethoxy-methyl}benzoate hydrochloride: A Comprehensive Overview

Methyl 4-{2-(2-piperidinyl)ethoxy-methyl}benzoate hydrochloride, with the CAS number 1220038-79-8, is a compound of significant interest in the field of pharmaceutical research and development. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in various therapeutic areas. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation.

The molecular structure of Methyl 4-{2-(2-piperidinyl)ethoxy-methyl}benzoate hydrochloride consists of a benzoate core substituted with a 2-(2-piperidinyl)ethoxy-methyl group. This unique arrangement suggests potential interactions with biological targets, particularly enzymes and receptors involved in cellular signaling pathways. The presence of the piperidine moiety is particularly noteworthy, as piperidine derivatives are well-known for their role in drug design due to their ability to modulate protein function.

Recent studies have highlighted the importance of benzoate derivatives in medicinal chemistry. These compounds have shown promise in treating a variety of conditions, including neurological disorders and inflammatory diseases. The benzoate moiety is known for its ability to cross the blood-brain barrier, which makes it an attractive scaffold for central nervous system (CNS) drug development. Additionally, the hydrochloride salt form improves the pharmacokinetic properties of the compound, enhancing its therapeutic efficacy.

In the context of current research, Methyl 4-{2-(2-piperidinyl)ethoxy-methyl}benzoate hydrochloride has been investigated for its potential role in modulating neurotransmitter systems. Piperidine derivatives are particularly interesting due to their ability to interact with neurotransmitter receptors such as serotonin and dopamine receptors. These interactions could lead to novel treatments for conditions like depression, anxiety, and neurodegenerative diseases.

The compound's structural features also suggest potential applications in anti-inflammatory therapy. Inflammation is a key pathological process underlying many chronic diseases, and targeting inflammatory pathways has become a major focus in drug discovery. Benzoate derivatives have been shown to inhibit inflammatory mediators such as COX-2 and LOX-5, making them valuable candidates for anti-inflammatory drugs. The addition of the 2-(2-piperidinyl)ethoxy-methyl group may further enhance these anti-inflammatory properties by providing additional binding sites on biological targets.

Another area of interest is the potential use of Methyl 4-{2-(2-piperidinyl)ethoxy-methyl}benzoate hydrochloride in cancer research. Emerging evidence suggests that targeting specific metabolic pathways can disrupt tumor growth and survival. Benzoate derivatives have been explored for their ability to modulate cellular metabolism, potentially leading to new anticancer therapies. The piperidine group may play a crucial role in this context by interacting with enzymes involved in energy metabolism and cell proliferation.

The synthesis and characterization of Methyl 4-{2-(2-piperidinyl)ethoxy-methyl}benzoate hydrochloride have been optimized to ensure high purity and yield. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining structural integrity. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC have been utilized to confirm the identity and purity of the compound.

Future research directions include exploring the pharmacological profile of Methyl 4-{2-(2-piperidinyl)ethoxy-methyl}benzoate hydrochloride in preclinical models. In vitro studies will be conducted to evaluate its interactions with relevant biological targets and assess its potential therapeutic effects. Subsequent in vivo studies will provide insights into its pharmacokinetics and safety profile, paving the way for clinical trials.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. Methyl 4-{2-(2-piperidinyl)ethoxy-methyl}benzoate hydrochloride exemplifies this collaborative approach, combining structural innovation with biological activity to address unmet medical needs. As research continues to uncover new therapeutic applications, this compound holds promise as a valuable tool in the fight against various diseases.